Cas no 145934-92-5 (5-Fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 145934-92-5
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD11040727
• CID: 103420
• PubChem ID: 19916776
• Update Time: 2025-07-20

5-Fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine
• 1H-PYRROLO[2,3-B]PYRIDINE, 5-FLUORO-2-METHYL-
• 1H-PYRROLO[2,3-B]PYRIDINE,5-FLUORO-2-METHYL
• 5-FLUORO-2-METHYL-7-AZAINDOLE
• 5-fluoro-2-Methylpyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine,5-fluoro-2-methyl-(9CI)
• 1H-Pyrrolo[2,3-b]pyridine,5-fluoro-2-methyl-
• RSYDPOVVRMCJHZ-UHFFFAOYSA-N
• FCH886719
• 7220AA
• SB14468
• AK119779
• AX8245195
• AB0074778
• AS-66529
• A884564
• SCHEMBL2038785
• CS-0004110
• 145934-92-5
• MFCD11040727
• AM20210012
• SY269720
• AKOS006309690
• DTXSID20601295

• MDL： MFCD11040727
• Inchi： 1S/C8H7FN2/c1-5-2-6-3-7(9)4-10-8(6)11-5/h2-4H,1H3,(H,10,11)
• InChI Key： RSYDPOVVRMCJHZ-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C(=C1)C=C(C)N2

Computed Properties

• Exact Mass: 150.05900
• Monoisotopic Mass: 150.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.299
• Boiling Point: 286.7°C at 760 mmHg
• Flash Point: 127.2°C
• Refractive Index: 1.636
• PSA: 28.68000
• LogP: 2.01040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine

Recent Advances in the Study of 5-Fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine (CAS: 145934-92-5)

5-Fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine (CAS: 145934-92-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in oncology and neurology. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms and clinical relevance.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 5-Fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine derivatives. The researchers employed a multi-step synthetic route to achieve high yields and purity, with a focus on improving the compound's bioavailability and pharmacokinetic properties. The study highlighted the importance of the fluorine substituent in enhancing the compound's binding affinity to target proteins, particularly kinases involved in cancer cell proliferation.

In another groundbreaking study, researchers investigated the compound's potential as an inhibitor of protein kinases, specifically targeting the JAK-STAT signaling pathway. The results demonstrated that 5-Fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The study utilized in vitro and in vivo models to validate the compound's efficacy, showing promising results in reducing tumor growth and improving survival rates in preclinical models.

Further research has also explored the neuroprotective properties of 5-Fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine. A study published in Neuropharmacology reported that the compound could modulate glutamate receptor activity, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The findings were supported by electrophysiological and behavioral assays, indicating that the compound could cross the blood-brain barrier and exert its effects at low concentrations.

Despite these promising results, challenges remain in the clinical translation of 5-Fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. However, the compound's unique chemical structure and versatile biological activity make it a compelling candidate for further investigation. Ongoing research is expected to shed more light on its therapeutic potential and pave the way for its use in clinical settings.

In conclusion, 5-Fluoro-2-methyl-1H-pyrrolo[2,3-b]pyridine (CAS: 145934-92-5) represents a promising scaffold for drug development, with applications spanning oncology and neurology. The latest studies underscore its potential as a kinase inhibitor and neuroprotective agent, while also highlighting the need for further optimization and validation. As research progresses, this compound may emerge as a key player in the development of novel therapeutics for complex diseases.